Cas no 850807-08-8 (Ethyl 3-amino-5-fluorobenzoate)

Ethyl 3-amino-5-fluorobenzoate structure

850807-08-8 structure

Product Name:Ethyl 3-amino-5-fluorobenzoate

CAS No:850807-08-8

MF:C₉H₁₀FNO₂

MW:183.179605960846

MDL:MFCD05864359

CID:1082188

PubChem ID:2758794

Update Time:2025-04-20

Ethyl 3-amino-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-amino-5-fluorobenzoate
- AKOS005259226
- 850807-08-8
- SCHEMBL977094
- Ethyl 3-fluoro-5-aminobenzoate
- MB03645
- Ethyl 5-Amino-3-fluorobenzoate
- ethyl3-amino-5-fluorobenzoate
- 5-amino-3-fluorobenzoic acid ethyl ester
- MFCD05864359
- EN300-6511413
- WWQHGHVXYIMKGU-UHFFFAOYSA-N
- DB-088089
- BBL101512
- STL555308
- MDL： MFCD05864359
- Inchi： 1S/C9H10FNO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,11H2,1H3
- InChI Key： WWQHGHVXYIMKGU-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C(=O)OCC)C=1)N

Computed Properties

Exact Mass: 183.06955672g/mol
Monoisotopic Mass: 183.06955672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 52.3Å²

Ethyl 3-amino-5-fluorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	022026-1g	Ethyl 3-amino-5-fluorobenzoate	850807-08-8		1g	￡98.00	2022-03-01
Alichem	A015002715-1g	Ethyl 3-amino-5-fluorobenzoate	850807-08-8	97%	1g	$1564.50	2023-08-31
abcr	AB546543-1 g	5-Amino-3-fluorobenzoic acid ethyl ester; .	850807-08-8		1g	€237.50	2023-04-13
Enamine	EN300-6511413-0.05g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.05g	$348.0	2023-05-31
Enamine	EN300-6511413-0.1g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.1g	$364.0	2023-05-31
Enamine	EN300-6511413-0.25g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.25g	$381.0	2023-05-31
Enamine	EN300-6511413-0.5g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		0.5g	$397.0	2023-05-31
Enamine	EN300-6511413-1.0g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		1g	$414.0	2023-05-31
Enamine	EN300-6511413-2.5g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		2.5g	$810.0	2023-05-31
Enamine	EN300-6511413-5.0g	ethyl 3-amino-5-fluorobenzoate	850807-08-8		5g	$1199.0	2023-05-31

Ethyl 3-amino-5-fluorobenzoate Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577

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